Cas no 4042-36-8 ((2R)-5-oxopyrrolidine-2-carboxylic acid)
(2R)-5-oxopyrrolidine-2-carboxylic acid, also known as D-pyroglutamic acid, is a chiral non-proteinogenic amino acid derivative with significant applications in pharmaceutical and biochemical research. Its rigid pyrrolidone ring structure and carboxyl group make it a valuable building block for peptide synthesis and drug design, particularly in modulating stereochemistry and enhancing metabolic stability. The (2R)-configuration ensures high enantiomeric purity, critical for studies requiring precise chiral control. This compound is also utilized as an intermediate in the synthesis of bioactive molecules and as a ligand in asymmetric catalysis. Its stability under physiological conditions further supports its use in probing biological pathways and developing therapeutic agents.
4042-36-8 structure
Product Name:(2R)-5-oxopyrrolidine-2-carboxylic acid
CAS No:4042-36-8
MF:C5H7NO3
MW:129.11398
MDL:MFCD00066212
CID:44688
PubChem ID:24866442
Update Time:2025-06-07
(2R)-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-5-Oxopyrrolidine-2-carboxylic acid
- D-5-Pyrrolidone-2-carboxylic acid
- D-Pyroglutamic acid
- (R)-(+)-2-Pyrrolidinone-5-carboxylic acid
- H-D-Pyr-OH
- (2R)-5-Oxopyrrolidine-2-carboxylic acid
- (R)-(+)-2-Pyrrolidone-5-carboxylic Acid
- (R)-2-Pyrrolidinone-5-carboxylic Acid
- (+)-Pyroglutamic acid
- (S)-(-)-2-pyrrolidone-5-carboxylic acid
- 5-oxo-D-proline
- D-5-Oxo-2-pyrrolidinecarboxylic acid
- D-pyrrolidone-5-carboxylic acid
- Pyroglutamate
- pyroglutamic acid
- D-Glutamic Acid Lactam
- (R)-2-Pyrrolidone-5-carboxylic Acid
- D-Pyroglutamic Acid,98%
- NCGC00163340-01
- DS-13756
- NS00074261
- D-Pyr-OH
- CHEMBL1235172
- AKOS006238827
- CS-W002304
- EN300-54541
- AKOS015923215
- SCHEMBL223918
- EINECS 223-735-0
- 5-Oxo-L-proline-d5
- F0001-2478
- UNII-TQP297C4HN
- Pyroglutamic acid, D-
- D-5-Oxoproline
- (+)-D-Pyroglutamic acid
- Q-100462
- C02237
- (R)-(+)-2-Pyrrolidone-5-carboxylic acid, 95%
- HY-W002304
- 220C30ED-A76B-4FEA-A8DD-577CCEBEE7DE
- P1354
- D-(+)-Pyroglutamic Acid
- pyroglutaminsaure
- DTXSID10193432
- TQP297C4HN
- (R)-()-2-Pyrrolidone-5-carboxylic acid
- CHEBI:16924
- RecPGA 373K
- AM20100078
- bmse000821
- Z812534840
- (R)-pyroglutamic acid
- 4042-36-8
- BCP09505
- Q421383
- s3107
- RecPGA 100k
- D-Pidolic acid
- Proline, 5-oxo-, D-
- bmse000878
- D-Proline, 5-oxo-
- (+)-2-Pyrrolidone-5-carboxylic acid
- D-PyroGlu
- bmse000483
- (+)-Pidolic acid
- MFCD00066212
- D-Pyroglutamic Acid 95%
- 1086136-22-2
- (2R)-5-oxopyrrolidine-2-carboxylic acid
-
- MDL： MFCD00066212
- Inchi： 1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m1/s1
- InChI Key： ODHCTXKNWHHXJC-GSVOUGTGSA-N
- SMILES： O=C([C@@H](CC1)NC1=O)O
- BRN： 82133
Computed Properties
- Exact Mass: 129.04261
- Monoisotopic Mass: 129.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.8
Experimental Properties
- Color/Form: White crystals with caking
- Density: 1.3816 (rough estimate)
- Melting Point: 159.0 to 164.0 deg-C
- Boiling Point: 453.1°C at 760 mmHg
- Flash Point: 227.8℃
- Refractive Index: 10 ° (C=5, H2O)
- Water Partition Coefficient: dissolution
- PSA: 57.61
- LogP: -0.32160
- Merck: 8001
- Specific Rotation: 27.5 º (c=10,1N NaOH)
- Optical Activity: [α]22/D +10°, c = 1.5 in H2O
(2R)-5-oxopyrrolidine-2-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- Storage Condition：Store long-term at 2-8°C
(2R)-5-oxopyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P106190-5g |
(2R)-5-oxopyrrolidine-2-carboxylic acid |
4042-36-8 | 98% | 5g |
¥29.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P106190-100g |
(2R)-5-oxopyrrolidine-2-carboxylic acid |
4042-36-8 | 98% | 100g |
¥282.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P106190-25g |
(2R)-5-oxopyrrolidine-2-carboxylic acid |
4042-36-8 | 98% | 25g |
¥76.90 | 2023-09-01 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JP5164-100g |
(2R)-5-oxopyrrolidine-2-carboxylic acid |
4042-36-8 | ≥99% | 100g |
￥1150元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JP5164-25g |
(2R)-5-oxopyrrolidine-2-carboxylic acid |
4042-36-8 | ≥99% | 25g |
￥450元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JP5164-5g |
(2R)-5-oxopyrrolidine-2-carboxylic acid |
4042-36-8 | ≥99% | 5g |
￥115元 | 2023-09-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1354-25G |
D-Pyroglutamic Acid |
4042-36-8 | >98.0%(T) | 25g |
¥390.00 | 2024-04-16 | |
| Fluorochem | 044639-10g |
R)-(+)-2-Pyrrolidone-5-carboxylic acid |
4042-36-8 | 98% | 10g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 044639-25g |
R)-(+)-2-Pyrrolidone-5-carboxylic acid |
4042-36-8 | 98% | 25g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 044639-100g |
R)-(+)-2-Pyrrolidone-5-carboxylic acid |
4042-36-8 | 98% | 100g |
￡64.00 | 2022-03-01 |
(2R)-5-oxopyrrolidine-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
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(CAS:4042-36-8)(2R)-5-oxopyrrolidine-2-carboxylic acid
Order Number:A825097
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:21
Price ($):291.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:4042-36-8)D-Pyroglutamic acid
Order Number:sfd880
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4042-36-8)D-Pyroglutamic acid
Order Number:LE18790
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com
(2R)-5-oxopyrrolidine-2-carboxylic acid Related Literature
-
Rui Zhang,Peishan Hu,Qingce Zang,Xiaofei Yue,Zhi Zhou,Xiaoyu Xu,Jing Xu,Shanshan Li,Yanhua Chen,Boqin Qiang,Xiaozhong Peng,Wei Han,Ruiping Zhang,Zeper Abliz RSC Adv. 2017 7 24221
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3. Index pages
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5. CLXV.—The action of aniline on d-glutamic acidWilliam Herbert Gray J. Chem. Soc. 1928 1264
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